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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einfihrung: Die Funktionalisierung von Nanopartikeln ist ein entscheidender Schritt, um deren
Oberflacheneigenschaften fir spezifische Anwendungen in der Wirkstoffabgabe, Diagnostik
und Materialwissenschaft anzupassen. Trichlormethylsilan (TCMS) ist ein reaktives
Organosilan, das zur Einfihrung von Methylgruppen auf der Oberflache von Nanopartikeln, die
Hydroxylgruppen aufweisen (z. B. Siliziumdioxid, Metalloxide), verwendet wird. Diese
Modifikation erhoht die Hydrophobie der Nanopartikel, verbessert ihre Dispersion in unpolaren
Losungsmitteln und Polymeren und kann als Grundlage fur weitere chemische Modifikationen
dienen. Dieses Dokument beschreibt ein detailliertes Protokoll fur die
Oberflachenmodifizierung von Nanopartikeln mit Trichlormethylsilan und die anschliel3ende
Charakterisierung.

Experimentelles Protokoll

Dieses Protokoll beschreibt ein allgemeines Verfahren fur die Oberflachenfunktionalisierung
von Siliziumdioxid-Nanopartikeln mit Trichlormethylsilan in einem aprotischen Lésungsmittel.
Die Reaktionsbedingungen sollten fur spezifische Nanopartikeltypen und gewinschte
Oberflachenbedeckungen optimiert werden.

Materialien:
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Siliziumdioxid-Nanopartikel (oder andere Nanopartikel mit Oberflachen-Hydroxylgruppen)

Trichlormethylsilan (CHsSiCls), wasserfrei

Wasserfreies Toluol (oder ein anderes geeignetes aprotisches Losungsmittel wie Hexan)

Wasserfreies Ethanol

Stickstoff- oder Argongas (hohe Reinheit)

Geréate:

e Dreihals-Rundkolben

o Ruckflusskthler

» Tropftrichter

e Magnetruhrer mit Heizplatte

o Ultraschallbad

o Zentrifuge und Zentrifugenréhrchen

e Schlenk-Linie oder Handschuhfach (fur eine inerte Atmosphare)

o Ofen oder Vakuumtrockenschrank

Verfahren:

o Trocknung der Nanopartikel: Trocknen Sie die Nanopartikel iber Nacht bei 120-150 °C im
Ofen, um adsorbiertes Wasser zu entfernen. Lagern Sie die getrockneten Nanopartikel in
einem Exsikkator.

o Dispersion der Nanopartikel:

o Geben Sie eine bekannte Menge der getrockneten Nanopartikel (z. B. 1 g) in einen
Dreihals-Rundkolben.
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o Flgen Sie wasserfreies Toluol hinzu, um eine Suspension mit einer Konzentration von
etwa 1-10 mg/ml zu erhalten.

o Beschallen Sie die Suspension 15-30 Minuten im Ultraschallbad, um eine homogene
Dispersion zu gewahrleisten und Agglomerate aufzubrechen.

o Reaktionsaufbau:

o Bauen Sie die Apparatur unter einer inerten Atmosphare (Stickstoff oder Argon) auf, um
Feuchtigkeit auszuschlieen. Setzen Sie einen Ruckflusskihler und einen Tropftrichter auf
den Kolben.

o Spulen Sie das System vor der Reaktion grtindlich mit dem Inertgas.
« Silanisierungsreaktion:

o Erhitzen Sie die Nanopartikelsuspension unter Rihren auf Rickflusstemperatur (ca. 110
°C flr Toluol).

o Losen Sie eine stochiometrische Menge oder einen leichten Uberschuss an
Trichlormethylsilan in wasserfreiem Toluol in dem Tropftrichter. Die genaue Menge hangt
von der Oberflache der Nanopartikel und der Dichte der Hydroxylgruppen ab.

o Fugen Sie die Trichlormethylsilan-Losung langsam tropfenweise zur siedenden
Nanopartikelsuspension hinzu.

o Lassen Sie die Reaktion unter Ruckfluss fur 4-24 Stunden laufen. Die Reaktionszeit muss
maoglicherweise optimiert werden.[1]

e Reinigung:

[e]

Kihlen Sie die Reaktionsmischung nach Abschluss der Reaktion auf Raumtemperatur ab.

o

Sammeln Sie die funktionalisierten Nanopartikel durch Zentrifugation.

Dekantieren Sie den Uberstand.

[¢]
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o Waschen Sie die Nanopartikel mehrmals mit wasserfreiem Toluol, um nicht umgesetztes
Silan und Nebenprodukte zu entfernen.

o Fuhren Sie anschlielRend mehrere Waschschritte mit wasserfreiem Ethanol durch, um das
Toluol zu entfernen. Jeder Waschschritt sollte eine Redispersion des Pellets (ggf. mit
kurzer Ultraschallbehandlung) und eine anschliel3ende Zentrifugation umfassen.

e Trocknung: Trocknen Sie die gereinigten, funktionalisierten Nanopartikel im Vakuumofen bei
60-80 °C bis zur Gewichtskonstanz.

Charakterisierung der funktionalisierten
Nanopartikel

Die erfolgreiche Funktionalisierung wird durch verschiedene Techniken bestéatigt.

Tabelle 1: Zusammenfassung der Charakterisierungsmethoden und erwarteten Ergebnisse
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Charakterisierungstechnik

Zweck

Erwartete Ergebnisse

Fourier-Transform-

Infrarotspektroskopie (FTIR)

Bestatigung der kovalenten
Bindung der Methylsilan-
Gruppen.

Auftreten neuer
Absorptionsbanden, die den C-
H-Streck- und
Biegeschwingungen der
Methylgruppen (~2960 cm™1,
~1270 cm~1) und den Si-C-
Bindungen (~760 cm~1)
zugeordnet sind. Eine
Verringerung der Intensitat der
Bande der freien
Silanolgruppen (Si-OH) bei
~3745 cm~* kann ebenfalls

beobachtet werden.

Thermogravimetrische Analyse

(TGA)

Quantifizierung der an die
Nanopartikel gebundenen

organischen Schicht.

Erhohter Gewichtsverlust im
Vergleich zu den
unmodifizierten Nanopartikeln
im Temperaturbereich von 200-
600 °C, der auf die Zersetzung
der aufgebrachten
Methylgruppen zurtickzufiihren

ist.

Kontaktwinkelmessung

Bestimmung der Anderung der

Oberflachenhydrophobizitat.

Ein signifikanter Anstieg des
Wasserkontaktwinkels auf
einer aus den Nanopartikeln
hergestellten diinnen Schicht,
was auf eine erfolgreiche
Hydrophobisierung der
Oberflache hinweist. Fur eine
superhydrophobe Oberflache
kann der Kontaktwinkel >150°
betragen.[2]

Dynamische Lichtstreuung
(DLS)

Messung des

hydrodynamischen

Eine leichte Zunahme des
hydrodynamischen

Durchmessers nach der
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Durchmessers und der Funktionalisierung. Die

GroRenverteilung. Polydispersitat sollte gering
bleiben, was auf eine stabile
Dispersion ohne signifikante

Aggregation hindeutet.

TEM-Bilder kénnen zeigen,
dass die primare Gr6Re und

L. . i o ] Morphologie der Nanopartikel
Transmissionselektronenmikro  Visualisierung der Morphologie

skopie (TEM) und Grol3e der Nanopartikel.

durch den
Funktionalisierungsprozess
nicht wesentlich verandert

wird.

Tabelle 2: Beispielhafte quantitative Daten nach der Funktionalisierung

Unmodifizierte Mit TCMS funktionalisierte
Parameter . .
Nanopartikel Nanopartikel
Gewichtsverlust (TGA, 200- 5 o 5-15 % (je nach
< 0
600 °C) Bedeckungsdichte)
Wasserkontaktwinkel < 30° > 140°
Hydrodynamischer o o
100 nm (Beispiel) 105 - 110 nm (Beispiel)
Durchmesser (DLS)
Zeta-Potential (in Wasser, pH o ) -15 mV (Beispiel, weniger
-30 mV (Beispiel fir SiO2) )
7 negativ)

Hinweis: Die in Tabelle 2 angegebenen Werte sind beispielhaft und kénnen je nach
Nanopartikeltyp, -gréf3e und Reaktionsbedingungen variieren.

Diagramme

Experimenteller Arbeitsablauf
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Abbildung 1: Allgemeiner Arbeitsablauf fir die Oberflachenmodifizierung von Nanopartikeln.

Reaktionsmechanismus
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Abbildung 2: Vereinfachter Mechanismus der Silanisierung mit Trichlormethylsilan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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